Cas no 56912-83-5 (16-Azabicyclo10.3.1hexadeca-1(16),12,14-triene, 3-methyl-)

• Product Name: 16-Azabicyclo10.3.1hexadeca-1(16),12,14-triene, 3-methyl-
• CAS No: 56912-83-5
• MF: C₁₆H₂₅N
• MW: 231.376404523849
• CID: 946121
• PubChem ID: 5319970
• Update Time: 2025-04-19

16-Azabicyclo10.3.1hexadeca-1(16),12,14-triene, 3-methyl- Chemical and Physical Properties

Names and Identifiers

• 16-Azabicyclo10.3.1hexadeca-1(16),12,14-triene, 3-methyl-
• 16-Azabicyclo10.3.1hexadeca-1(16),12,14-triene,3-methyl-
• 3-methyl-16-azabicyclo[10.3.1]hexadeca-1(15),12(16),13-triene
• 56912-83-5
• IMNKABOILQOFDL-UHFFFAOYSA-N
• 3-methyl-16-azabicyclo[10.3.1]hexadeca-1(16),12,14-triene

• Inchi： 1S/C16H25N/c1-14-9-6-4-2-3-5-7-10-15-11-8-12-16(13-14)17-15/h8,11-12,14H,2-7,9-10,13H2,1H3
• InChI Key： IMNKABOILQOFDL-UHFFFAOYSA-N
• SMILES： N1C2=CC=CC=1CC(C)CCCCCCCC2

Computed Properties

• Exact Mass: 231.198699802g/mol
• Monoisotopic Mass: 231.198699802g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 17
• Rotatable Bond Count: 0
• Complexity: 202
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.6
• Topological Polar Surface Area: 12.9Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridines and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives